Cas no 67845-51-6 (3-(p-isopropylphenyl)-2-methylpropiononitrile)

• Product Name: 3-(p-isopropylphenyl)-2-methylpropiononitrile
• CAS No: 67845-51-6
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 967311
• PubChem ID: 106875
• Update Time: 2025-04-19

3-(p-isopropylphenyl)-2-methylpropiononitrile Chemical and Physical Properties

Names and Identifiers

• 3-(p-isopropylphenyl)-2-methylpropiononitrile
• 2-methyl-3-[4-(propan-2-yl)phenyl]propanenitrile
• alpha-Methyl-p-isopropylphenylpropionitrile
• Benzenepropanenitrile, alpha-methyl-4-(1-methylethyl)-
• DTXSID00886942
• 67845-51-6
• Benzenepropanenitrile, .alpha.-methyl-4-(1-methylethyl)-
• SCHEMBL10618895
• NS00055092
• EINECS 267-322-3
• Titanium, tris(4-aminobenzenesulfonato-.kappa.O)(2-propanolato)-, (T-4)-
• MCYOGOKMJRETFY-UHFFFAOYSA-N

• Inchi： 1S/C13H17N/c1-10(2)13-6-4-12(5-7-13)8-11(3)9-14/h4-7,10-11H,8H2,1-3H3
• InChI Key： MCYOGOKMJRETFY-UHFFFAOYSA-N
• SMILES： N#CC(C)CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79